N-[(5-phenyl-1,2-oxazol-3-yl)methyl]cyclohexanecarboxamide

• IUPAC Name: N-[(5-phenyl-1,2-oxazol-3-yl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H20N2O2/c20-17(14-9-5-2-6-10-14)18-12-15-11-16(21-19-15)13-7-3-1-4-8-13/h1,3-4,7-8,11,14H,2,5-6,9-10,12H2,(H,18,20)
• InChI Key: WSSOHLYIDDUFSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

The compound “N-[(5-phenyl-1,2-oxazol-3-yl)methyl]cyclohexanecarboxamide” contains several functional groups. The 1,2-oxazole ring is a five-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. The phenyl group is a common substituent in organic chemistry, consisting of a benzene ring minus one hydrogen atom. The cyclohexanecarboxamide group consists of a cyclohexane ring attached to a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2-oxazole ring, possibly through a condensation reaction of the appropriate precursors. The attachment of the phenyl and cyclohexanecarboxamide groups would likely involve further steps, possibly including nucleophilic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The 1,2-oxazole ring and the phenyl ring are both aromatic, meaning they have a cyclic, planar arrangement of atoms with a delocalized π electron system. The cyclohexane ring is not aromatic and can adopt various conformations.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups it contains. The 1,2-oxazole ring is electron-deficient and can undergo electrophilic substitution reactions. The phenyl group can also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Antimicrobial Properties

• Oxazole derivatives, including F2493-0003, exhibit antimicrobial activity against various pathogens. .

Anticancer Potential

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Antiviral Research

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Phototoxicity and Singlet Oxygen Production

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Reference Test Tire in Automotive Research

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Research Fellowship Opportunities

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Future Directions

The study of compounds containing 1,2-oxazole rings is an active area of research due to their diverse biological activities. Future research could explore the synthesis of new derivatives and their potential applications in medicine and other fields.

Mechanism of Action

Target of Action

The primary targets of N-[(5-phenyl-1,2-oxazol-3-yl)methyl]cyclohexanecarboxamide, also known as F2493-0003, are currently unknown. The compound belongs to the oxazole class of molecules, which have been found to exhibit a wide spectrum of biological activities . .

Mode of Action

Oxazole derivatives have been reported to interact with various biological targets, leading to changes in cellular processes . .

Biochemical Pathways

Oxazole derivatives have been found to impact a variety of biochemical pathways, depending on their specific structures and targets

Result of Action

Given the diverse biological activities of oxazole derivatives, it is likely that F2493-0003 has significant molecular and cellular effects . .